N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide

• Molecular Formula: C26H31N3O3
• Molecular Weight: 433.5 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C26H31N3O3/c1-31-22-10-11-25(32-2)24(18-22)27-26(30)12-13-28-14-16-29(17-15-28)19-21-8-5-7-20-6-3-4-9-23(20)21/h3-11,18H,12-17,19H2,1-2H3,(H,27,30)
• InChI Key: IZSJMGMPTFSAGQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)CC3=CC=CC4=CC=CC=C43

Description

N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide, also known as DAP-PM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. DAP-PM is a selective antagonist of the serotonin receptor 5-HT2A, which is involved in various physiological and pathological processes in the brain.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide acts as a selective antagonist of the 5-HT2A receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain. The receptor is involved in the modulation of various neurotransmitters, including serotonin, dopamine, and glutamate, which play crucial roles in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has been shown to have a significant impact on various biochemical and physiological processes in the brain. The compound has been shown to reduce the activity of the prefrontal cortex, which is involved in the regulation of cognitive and emotional processes. Additionally, N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has been shown to decrease the activity of the amygdala, which is involved in the regulation of fear and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide in lab experiments is its selectivity for the 5-HT2A receptor, which allows for more precise targeting of specific neurological processes. However, the compound has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has a relatively low solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide. One area of interest is the potential use of the compound in the treatment of neurological disorders, such as schizophrenia and depression. Additionally, further research is needed to better understand the long-term effects of N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide on the brain and to identify potential side effects or limitations of its use. Finally, there is a need for additional research on the mechanism of action of N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide and its interactions with other neurotransmitters and receptors in the brain.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide involves a multi-step process that includes the reaction of 2,5-dimethoxybenzaldehyde with piperazine, followed by the reaction of the resulting intermediate with 1-(naphthalen-1-ylmethyl)-4-chloropiperidine and subsequent reduction of the resulting amide with lithium aluminum hydride. The final product is obtained as a white powder with a purity of over 99%.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has been extensively studied in scientific research for its potential applications in the treatment of various neurological disorders, including schizophrenia, depression, and anxiety. The compound has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.